Cas no 56423-58-6 (1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol)

• Product Name: 1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol
• CAS No: 56423-58-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 2084337
• PubChem ID: 13046821
• Update Time: 2025-10-21

1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• a,1-dimethyl-1H-Pyrrole-2-methanol
• 1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol
• CS-0378492
• SCHEMBL2325762
• DTXSID701295548
• alpha,1-Dimethyl-1H-pyrrole-2-methanol
• EN300-187274
• I+/-,1-Dimethyl-1H-pyrrole-2-methanol
• AKOS017515598
• 56423-58-6
• 1-(1-Methyl-1H-pyrrol-2-yl)ethanol

• Inchi： 1S/C7H11NO/c1-6(9)7-4-3-5-8(7)2/h3-6,9H,1-2H3
• InChI Key： PMKXQKXXIDQEAG-UHFFFAOYSA-N
• SMILES： OC(C)C1=CC=CN1C

Computed Properties

• Exact Mass: 125.084063974Da
• Monoisotopic Mass: 125.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol

Comprehensive Overview of 1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol (CAS No. 56423-58-6): Properties, Applications, and Industry Insights

1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol (CAS No. 56423-58-6) is a versatile organic compound with a pyrrole backbone, widely recognized for its role in pharmaceutical intermediates, fragrance synthesis, and specialty chemical applications. The compound’s unique structure, featuring a methyl-substituted pyrrole ring and a hydroxyl-bearing ethyl group, grants it distinct reactivity and solubility properties. Researchers and industries value it for its ability to serve as a building block in heterocyclic chemistry, aligning with the growing demand for sustainable synthetic routes and bioactive molecule design.

In recent years, the compound has garnered attention due to its potential in flavor and fragrance formulations, a sector experiencing rapid growth driven by consumer preferences for natural-inspired ingredients. The 1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol structure contributes to earthy, woody olfactory profiles, making it relevant for perfumery and food additive applications. This aligns with the trending search queries such as "green chemistry in fragrances" and "synthetic alternatives to natural aroma compounds," reflecting industry shifts toward eco-friendly solutions.

From a synthetic perspective, CAS No. 56423-58-6 is often explored in catalysis and polymer science. Its pyrrole moiety enables participation in metal-ligand interactions, useful in designing catalysts for asymmetric synthesis—a hot topic in pharmaceutical R&D. Additionally, its stability under moderate conditions makes it a candidate for functional material development, particularly in conductive polymers and coatings, addressing searches like "advanced polymer additives 2024".

The compound’s physicochemical properties, including a moderate boiling point and solubility in polar solvents, facilitate its use in laboratory-scale reactions and industrial processes. Analytical techniques such as GC-MS and NMR are typically employed for purity verification, a critical step given the rising emphasis on quality control in fine chemicals. This resonates with frequent queries like "how to analyze pyrrole derivatives" and "specifications for CAS 56423-58-6."

Emerging applications of 1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol include its investigation in agrochemical research, where its heterocyclic core may contribute to novel pesticide formulations. With global interest in precision agriculture and reduced environmental impact, this compound’s derivatization potential positions it as a candidate for next-generation crop protection agents. Such trends are reflected in search volumes for terms like "pyrrole-based agrochemicals" and "sustainable pest control chemistry."

Regulatory and safety profiles of CAS No. 56423-58-6 are well-documented, emphasizing proper handling under standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, its storage recommendations (e.g., inert atmosphere, low humidity) are frequently searched, underscoring the importance of chemical safety best practices in academic and industrial settings.

In conclusion, 1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to sustainable material science—make it a compound of enduring relevance. As industries prioritize efficiency and environmental responsibility, this pyrrole derivative is poised to remain a focal point in research and commercial discussions.